4-Propylnaphthalen-1-amine hydrochloride 4-Propylnaphthalen-1-amine hydrochloride
Brand Name: Vulcanchem
CAS No.: 2197053-89-5
VCID: VC5686111
InChI: InChI=1S/C13H15N.ClH/c1-2-5-10-8-9-13(14)12-7-4-3-6-11(10)12;/h3-4,6-9H,2,5,14H2,1H3;1H
SMILES: CCCC1=CC=C(C2=CC=CC=C12)N.Cl
Molecular Formula: C13H16ClN
Molecular Weight: 221.73

4-Propylnaphthalen-1-amine hydrochloride

CAS No.: 2197053-89-5

Cat. No.: VC5686111

Molecular Formula: C13H16ClN

Molecular Weight: 221.73

* For research use only. Not for human or veterinary use.

4-Propylnaphthalen-1-amine hydrochloride - 2197053-89-5

Specification

CAS No. 2197053-89-5
Molecular Formula C13H16ClN
Molecular Weight 221.73
IUPAC Name 4-propylnaphthalen-1-amine;hydrochloride
Standard InChI InChI=1S/C13H15N.ClH/c1-2-5-10-8-9-13(14)12-7-4-3-6-11(10)12;/h3-4,6-9H,2,5,14H2,1H3;1H
Standard InChI Key MPLFGDAWGRVBIN-UHFFFAOYSA-N
SMILES CCCC1=CC=C(C2=CC=CC=C12)N.Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

The compound’s IUPAC name, 4-propylnaphthalen-1-amine hydrochloride, reflects its structure: a naphthalene ring system substituted with a propyl group at the 4-position and an amine group at the 1-position, stabilized as a hydrochloride salt . The molecular formula C13H16ClN\text{C}_{13}\text{H}_{16}\text{ClN} accounts for 13 carbon atoms, 16 hydrogens, one chlorine, and one nitrogen atom.

Table 1: Key Molecular Properties

PropertyValueSource
Molecular FormulaC13H16ClN\text{C}_{13}\text{H}_{16}\text{ClN}
Molecular Weight221.73 g/mol
CAS Number2197053-89-5
Purity≥97%

Structural Features and Reactivity

The naphthalene system provides aromatic stability, while the propyl chain enhances lipophilicity, influencing solubility and interaction with nonpolar environments. The amine group, protonated as NH3+\text{NH}_3^+ in the hydrochloride form, participates in hydrogen bonding and ionic interactions, making the compound a versatile building block in synthesis .

Synthesis and Industrial Applications

Role in Organic Synthesis

Physicochemical Properties and Stability

ParameterRecommendationSource
Storage Temperature15–25°C
AtmosphereInert gas (N₂ or Ar)
Shelf Life12 months

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